Ethyl 5-[(2-methylpropanoyl)oxy]-2-phenyl-1-benzofuran-3-carboxylate

• IUPAC Name: ethyl 5-(2-methylpropanoyloxy)-2-phenyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C21H20O5/c1-4-24-21(23)18-16-12-15(25-20(22)13(2)3)10-11-17(16)26-19(18)14-8-6-5-7-9-14/h5-13H,4H2,1-3H3
• InChI Key: VVPXDQYRIYDLHI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C=C(C=C2)OC(=O)C(C)C)C3=CC=CC=C3
• Molecular Formula: C21H20O5
• Molecular Weight: 352.4 g/mol

Description

Ethyl 5-[(2-methylpropanoyl)oxy]-2-phenyl-1-benzofuran-3-carboxylate, also known as BMK-1, is a compound that has gained significant attention in the scientific research community due to its potential applications in medicine and drug development. This compound is synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Synthesis of Novel Compounds

Ethyl 5-[(2-methylpropanoyl)oxy]-2-phenyl-1-benzofuran-3-carboxylate serves as a substrate in the synthesis of novel methylenedioxy-bearing 2-(benzofuran-2-yl)-quinoline-3-carboxylic acid derivatives, obtained through a one-pot reaction with various substituted salicylaldehydes. These derivatives are synthesized using a Friedländer condensation reaction, demonstrating the compound's role in producing structurally diverse chemical entities (Gao et al., 2011).

Advanced Organic Synthesis Techniques

The compound is involved in complex organic synthesis processes, such as the preparation of imidazolone derivatives through Michael addition and subsequent cyclization. This highlights its utility in advanced organic synthesis methods, contributing to the creation of diverse organic compounds (Bezenšek et al., 2012).

Intermediate in Heterocyclic Synthesis

It acts as an intermediate in the synthesis of heterocyclic compounds like ethyl 5-chloro-3-phenylindole-2-carboxylate. This demonstrates its significance in the construction of complex heterocyclic frameworks, essential in medicinal chemistry (Fürstner et al., 2003).

Photolytic Studies

This compound is also used in photolytic studies, such as in the photolysis of ethyl 5-oxo-2-phenyl-2,5-dihydroisoxazole-4-carboxylate, which is significant in understanding photochemical reactions in organic chemistry (Ang & Prager, 1992).

Safety and Hazards

The safety and hazards associated with Ethyl 5-[(2-methylpropanoyl)oxy]-2-phenyl-1-benzofuran-3-carboxylate are not well-documented. As with all chemicals, it should be handled with appropriate safety precautions to prevent exposure and contamination.